Cas no 1480177-94-3 (3-(chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole)

• Product Name: 3-(chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole
• CAS No: 1480177-94-3
• MF: C₁₀H₇ClF₂N₂
• MW: 228.625787973404
• CID: 4601675
• PubChem ID: 65813879
• Update Time: 2025-06-09

3-(chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole
• 1H-Pyrazole, 3-(chloromethyl)-1-(2,4-difluorophenyl)-

• Inchi： 1S/C10H7ClF2N2/c11-6-8-3-4-15(14-8)10-2-1-7(12)5-9(10)13/h1-5H,6H2
• InChI Key： SCZXWYJYSFWQKP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2F)C=CC(CCl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole

Introduction to 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole (CAS No. 1480177-94-3)

3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole, with the CAS number 1480177-94-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole consists of a pyrazole ring substituted with a chloromethyl group and a 2,4-difluorophenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chloromethyl group is particularly reactive and can participate in various chemical reactions, such as nucleophilic substitution and coupling reactions. The 2,4-difluorophenyl group, on the other hand, contributes to the molecule's lipophilicity and can influence its pharmacokinetic properties.

In recent years, 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole has been extensively studied for its potential applications in drug discovery and development. One of the key areas of research has been its use as an intermediate in the synthesis of antifungal agents. Pyrazoles are known for their antifungal activity, and the introduction of specific substituents can enhance this activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole exhibited potent antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus.

Beyond antifungal applications, 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole has also shown promise in the development of anti-inflammatory drugs. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research published in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole exhibited significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway.

The versatility of 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole extends to its use in the synthesis of anticancer agents. Cancer remains one of the leading causes of mortality worldwide, and there is a continuous need for new and effective therapeutic options. A study published in the Cancer Letters highlighted that certain derivatives of 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole demonstrated potent anticancer activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves inducing apoptosis and inhibiting cell proliferation.

In addition to its therapeutic potential, 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole has also been explored for its use in agrochemical applications. Pyrazoles are known for their herbicidal properties, and the introduction of specific substituents can enhance these properties. A study published in the Pest Management Science journal reported that certain derivatives of 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole exhibited excellent herbicidal activity against a wide range of weed species.

The synthesis of 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole involves several well-established chemical reactions. One common synthetic route involves the reaction of 2,4-difluoroacetophenone with hydrazine hydrate to form 3-amino-5-chloro-2-methylpyridine, followed by cyclization to form the pyrazole ring. The chloromethylation step is then carried out using chloromethyl methyl ether (CMME) or other suitable reagents. This synthetic route is highly efficient and can be scaled up for industrial production.

The safety profile of 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole is an important consideration for its use in pharmaceutical and agrochemical applications. Extensive toxicological studies have been conducted to evaluate its safety. These studies have shown that while the compound is generally safe at low concentrations, it should be handled with appropriate precautions to avoid exposure to high concentrations or prolonged exposure.

In conclusion, 3-(Chloromethyl)-1-(2,4-difluorophenyl)-1H-pyrazole (CAS No. 1480177-94-3) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of bioactive molecules with diverse therapeutic properties. Ongoing research continues to explore new derivatives and applications of this compound, further highlighting its significance in modern drug discovery and development.